2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 2-[(2,6-dimethyloxan-4-yl)amino]-N,N-dimethylacetamide
• InChI: InChI=1S/C11H22N2O2/c1-8-5-10(6-9(2)15-8)12-7-11(14)13(3)4/h8-10,12H,5-7H2,1-4H3
• InChI Key: BNIKGKYJRIIGJX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(O1)C)NCC(=O)N(C)C

Description

2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide is a chemical compound with a unique structure that includes a dimethyloxan ring and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide typically involves the reaction of 2,6-dimethyloxan-4-amine with N,N-dimethylacetamide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to maximize yield and efficiency. The use of advanced purification techniques, such as chromatography, ensures that the final product meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,6-Dimethyloxan-4-yl)amino]ethan-1-ol hydrochloride
• 2-[(2,6-Dimethyloxan-4-yl)amino]propan-1-ol

Uniqueness

Compared to similar compounds, 2-[(2,6-Dimethyloxan-4-yl)amino]-N,N-dimethylacetamide has unique structural features that may confer distinct chemical and biological properties. Its specific arrangement of functional groups can lead to different reactivity and interactions, making it a valuable compound for various applications.